molecular formula C13H20O B8761200 5-Allyl-octahydro-4,7-methano-1H-inden-5-ol CAS No. 60472-29-9

5-Allyl-octahydro-4,7-methano-1H-inden-5-ol

Cat. No. B8761200
CAS RN: 60472-29-9
M. Wt: 192.30 g/mol
InChI Key: RFMGDEQGIOAYPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Allyl-octahydro-4,7-methano-1H-inden-5-ol is a useful research compound. Its molecular formula is C13H20O and its molecular weight is 192.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Allyl-octahydro-4,7-methano-1H-inden-5-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Allyl-octahydro-4,7-methano-1H-inden-5-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

60472-29-9

Molecular Formula

C13H20O

Molecular Weight

192.30 g/mol

IUPAC Name

8-prop-2-enyltricyclo[5.2.1.02,6]decan-8-ol

InChI

InChI=1S/C13H20O/c1-2-6-13(14)8-9-7-12(13)11-5-3-4-10(9)11/h2,9-12,14H,1,3-8H2

InChI Key

RFMGDEQGIOAYPI-UHFFFAOYSA-N

Canonical SMILES

C=CCC1(CC2CC1C3C2CCC3)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a one litre reaction vessel, equipped with a stirrer, a cooler and a dropping funnel, 26.4 g magnesium, 100 g tetrahydrofurane and 1 g allyl chloride were heated to about 40° C. to start the reaction. A mixture of 76.5 g allyl chloride, 250 g tetrahydrofurane and 150 g tricyclo [5,2,1,02,6 ] decan-8-one was added in four hours, keeping the temperature at 35°-40° C. The reaction mixture was stirred for an additional 30 minutes and subsequently poured into a mixture of 600 g of ice and 80 g of acetic acid. The layers were separated and the water layer extracted twice with toluene. The combined organic layers were washed with 5% soda solution until alkaline and subsequently with water until neutral. The organic solvent was removed by distillation under reduced pressure. The residue was distilled on a Vigreux head at 2 mm.Hg. The fraction boiling between 93° and 95° C. was collected.
Quantity
26.4 g
Type
reactant
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
76.5 g
Type
reactant
Reaction Step Two
Quantity
250 g
Type
reactant
Reaction Step Two
Quantity
150 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
600 g
Type
reactant
Reaction Step Three
Quantity
80 g
Type
solvent
Reaction Step Three

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